Cas no 22728-89-8 (D-Aspartic Acid 4-Methyl Ester Hydrochloride)

• Product Name: D-Aspartic Acid 4-Methyl Ester Hydrochloride
• CAS No: 22728-89-8
• MF: C₅H₁₀ClNO₄
• MW: 183.590200901031
• MDL: MFCD00236806
• CID: 269013
• PubChem ID: 56828183
• Update Time: 2025-06-12

D-Aspartic Acid 4-Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,4-methyl ester, hydrochloride (1:1)
• D-Aspartic Acid 4-Methyl Ester Hydrochloride
• D-Aspartic acid-b-methyl ester hydrochloride
• (2R)-2-amino-4-methoxy-4-oxobutanoic acid,hydrochloride
• D-Asp(Ome).Hcl
• 4-methyl D-aspartate hydrochloride
• 4-Methyl hydrogen D-aspartate HCl
• 4-Methyl hydrogen D-aspartate hydrochloride
• D-aspartic acid b-methyl ester hydrochloride
• EINECS 245-179-8
• L-aspartic acid C4-methyl ester hydrochloride
• (R)-2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride
• d-aspartic acid beta-methyl ester hydrochloride
• H-D-Asp(OMe)-OH.HCl
• H-D-Asp(ome)-OH hydrochloride
• QRBMPUYOGOCYDJ-AENDTGMFSA-N
• 1404AB
• L-Aspartic acid
• ?-methyl ester hydrochloride
• D-Aspartic acid-beta-methyl ester hydroch
• 22728-89-8
• DS-14331
• XAA72889
• D-Asparticacid-b-methylesterhydrochloride
• D-ASPARTIC ACID-BETA-METHYL ESTER
• O10165
• D-Aspartic acid,4-methyl ester
• CS-0135221
• J-300067
• NS00085714
• (2R)-2-amino-4-methoxy-4-oxobutanoic acid hydrochloride
• SCHEMBL23851398
• MFCD00236806
• AKOS016843429
• H-D-Asp(OMe)-OH HCl
• EN300-222542
• (2R)-2-amino-4-methoxy-4-oxobutanoic acid;hydrochloride

• MDL： MFCD00236806
• Inchi： 1S/C5H9NO4.ClH/c1-10-4(7)2-3(6)5(8)9;/h3H,2,6H2,1H3,(H,8,9);1H/t3-;/m1./s1
• InChI Key： QRBMPUYOGOCYDJ-AENDTGMFSA-N
• SMILES： Cl.O(C)C(C[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 184.03800
• Monoisotopic Mass: 183.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6

Experimental Properties

• Boiling Point: 329°Cat760mmHg
• Flash Point: 152.8°C
• PSA: 100.62000
• LogP: 0.88840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Aspartic Acid 4-Methyl Ester Hydrochloride

Comprehensive Guide to D-Aspartic Acid 4-Methyl Ester Hydrochloride (CAS No. 22728-89-8): Properties, Applications, and Research Insights

D-Aspartic Acid 4-Methyl Ester Hydrochloride (CAS 22728-89-8) is a chemically modified derivative of D-aspartic acid, a non-essential amino acid with significant biological roles. This esterified form, combined with hydrochloric acid, enhances solubility and stability, making it a valuable compound in pharmaceutical, biochemical, and nutraceutical research. Its molecular structure—featuring a methyl ester group at the fourth position—optimizes its bioavailability and reactivity, which is critical for applications in peptide synthesis and metabolic studies.

Recent interest in D-Aspartic Acid 4-Methyl Ester Hydrochloride has surged due to its potential role in neurotransmitter regulation and endocrine system modulation. Studies suggest it may influence testosterone production, a topic frequently searched by fitness enthusiasts and researchers alike. This aligns with trending queries like "natural testosterone boosters" or "amino acids for hormonal balance," positioning the compound at the intersection of sports science and health optimization.

From a synthetic perspective, CAS 22728-89-8 serves as a versatile intermediate in organic chemistry. Its ester group facilitates controlled reactions, enabling precise modifications in peptide chains—a feature highly sought after in drug development and bioconjugation. Researchers also leverage its chiral purity (D-configuration) to study enzyme specificity, a hot topic in precision medicine and biocatalysis.

Quality control of D-Aspartic Acid 4-Methyl Ester Hydrochloride demands rigorous analytical validation. Techniques like HPLC and mass spectrometry ensure compliance with pharmacopeial standards, addressing common user concerns about "purity of amino acid derivatives" or "certification of research chemicals." These keywords reflect the growing demand for transparency in biochemical sourcing, driven by both academic and industrial buyers.

Environmental and safety profiles of CAS 22728-89-8 are equally critical. While not classified as hazardous, proper handling protocols align with green chemistry principles—a trending search term among sustainability-focused researchers. Its biodegradability and low toxicity make it a candidate for eco-friendly applications, resonating with queries like "sustainable peptide synthesis" or "non-toxic lab reagents."

In conclusion, D-Aspartic Acid 4-Methyl Ester Hydrochloride bridges fundamental research and applied science. Its multifaceted utility—from hormonal research to drug design—ensures its relevance in evolving scientific discourse. As AI and search trends highlight user interest in "amino acid derivatives for health" and "advanced biochemical intermediates," this compound continues to attract cross-disciplinary attention.